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Compound of Interest

Compound Name: PIM-447 dihydrochloride

Cat. No.: B608556

Essential Safety and Handling Guide for PIM-447
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of PIM-447 dihydrochloride, a potent pan-PIM kinase inhibitor. Adherence to these guidelines
is essential to ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Safety Data Summary

PIM-447 dihydrochloride is a potent research compound. While comprehensive toxicological
data is not uniformly available across all safety data sheets, it is prudent to handle it as a
hazardous substance. One supplier classifies the compound as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1]. Another indicates that when handled according
to specifications, the product does not have any harmful effects[2]. Given this conflicting
information, a conservative approach to handling is strongly recommended.

Physical and Chemical Properties
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Property Value

Synonyms LGHA447 dihydrochloride[3]
Molecular Formula C24H25Cl2F3N4O[1]

Molecular Weight 513.38 g/mol [1]

Appearance Solid powder

Solubility DMSO: 80 mg/mL (181.63 mM)[4]
Storage (Powder) -20°C for 3 years[4]

Storage (In Solvent) -80°C for 1 year[4]

GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
) . H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects[1]

Note: Hazard classification may vary between suppliers. It is recommended to consult the
specific Safety Data Sheet (SDS) provided with your product.

Personal Protective Equipment (PPE)

Due to the potent nature of PIM-447 dihydrochloride and the lack of established occupational
exposure limits[1][2], a stringent PPE protocol is mandatory to prevent inhalation, dermal, and
ocular exposure. The following table outlines the recommended PPE for handling the solid
compound and solutions.
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) Engineering Eye Lab Respiratory
Operation Gloves . .
Controls Protection Coat/Gown Protection
) Chemical ) ) )
Handling 2 pairs of ] Disposable Fit-tested
) Fume Hood Chemical ]
Solid Powder ) chemotherap solid-front N95
o or Ventilated o safety ) )
(Weighing, y-rated nitrile gown with respirator or
. ) Balance goggles i )
Aliguoting) gloves tight cuffs higher
Enclosure
) ] Not required
2 pairs of ) Disposable )
) ) Chemical ) if handled
Preparing Chemical chemotherap solid-front )
) . safety ] exclusively
Solutions Fume Hood y-rated nitrile gown with o
goggles i within a fume
gloves tight cuffs
hood
Biological
Handling Safety Standard lab
] ) Safety
Solutions Cabinet o ) coat or ]
Nitrile gloves glasses with ) Not required
(Cell culture, (Class II) or ] ) disposable
] side shields
etc.) Chemical gown
Fume Hood

Operational and Disposal Plans

A clear, step-by-step workflow is critical for safely handling PIM-447 dihydrochloride from

receipt to disposal.

Caption: Workflow for safe handling and disposal of PIM-447 dihydrochloride.

Procedural Guidance

Receiving and Storage:

e Upon receipt, inspect the package for any signs of damage or leakage.

* Wear appropriate PPE (lab coat, gloves, safety glasses) when unpacking.

o Confirm the container is sealed tightly.
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» Store the compound in a designated, clearly labeled, and secure location at -20°C[1].
Handling the Solid Compound (Weighing):

Perform all manipulations of the powder within a certified chemical fume hood or a ventilated
balance enclosure to minimize inhalation risk.

Don double nitrile gloves, a disposable gown, and safety goggles. A fit-tested N95 respirator
is required.

Use dedicated spatulas and weigh boats.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol)
and dispose of the cleaning materials as hazardous waste.

Solution Preparation:

In a chemical fume hood, add the desired solvent to the vial containing the pre-weighed PIM-
447 dihydrochloride.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution[4].

Label the solution container clearly with the compound name, concentration, solvent, and
date of preparation.

Store stock solutions at -80°C[1].
Disposal:

 All materials that have come into contact with PIM-447 dihydrochloride, including pipette
tips, tubes, vials, gloves, and gowns, must be disposed of as hazardous chemical waste.

o Collect all solid and liquid waste in designated, sealed, and clearly labeled hazardous waste
containers.

» Dispose of the waste through an approved waste disposal plant in accordance with local,
state, and federal regulations[1]. Avoid release to the environment[1].
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Spill Management:

e Evacuate the area and prevent entry.

o Wear full PPE, including respiratory protection.

o For small powder spills, gently cover with absorbent paper to avoid raising dust. Wet the

paper with a suitable solvent, then wipe up the spill.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

o Clean the spill area thoroughly with soap and water.

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with plenty of water for at
least 15 minutes. Remove contaminated
clothing. Seek medical attention if irritation

develops.[1]

Do NOT induce vomiting. Wash out mouth with

Ingestion ) ) ) )
water. Seek immediate medical attention.[1]
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[1]
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PIM Kinase Signaling Pathway

PIM-447 is a pan-inhibitor of the PIM family of serine/threonine kinases (PIM1, PIM2, and
PIM3)[3][5]. These kinases are downstream effectors of many cytokine and growth factor
signaling pathways, most notably the JAK/STAT pathway[6][7]. PIM kinases play a crucial role
in cell survival, proliferation, and apoptosis by phosphorylating a number of downstream

targets.
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Caption: PIM-447 inhibits the PIM kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. PIM-447 dihydrochloride|1820565-69-2|MSDS [dcchemicals.com]
. cdn.caymanchem.com [cdn.caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. selleckchem.com [selleckchem.com]

1
2
3
e 4. PIM447 | TargetMol [targetmol.com]
5
6. bocsci.com [bocsci.com]

7

. PIM kinase (and Akt) biology and signaling in tumors - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling PIM-447
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608556#personal-protective-equipment-for-handling-
pim-447-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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